Cas no 55792-35-3 (Benzene, 1-(heptyloxy)-2-isocyanato-)
55792-35-3 structure
Product Name:Benzene, 1-(heptyloxy)-2-isocyanato-
CAS No:55792-35-3
MF:C14H19NO2
MW:233.30616402626
CID:350889
PubChem ID:13308270
Update Time:2025-04-19
Benzene, 1-(heptyloxy)-2-isocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(heptyloxy)-2-isocyanato-
- 1-heptoxy-2-isocyanatobenzene
- 1-(HEPTYLOXY)-2-ISOCYANATOBENZENE
- DTXSID20536154
- 55792-35-3
-
- Inchi: 1S/C14H19NO2/c1-2-3-4-5-8-11-17-14-10-7-6-9-13(14)15-12-16/h6-7,9-10H,2-5,8,11H2,1H3
- InChI Key: GOPFHOHZJNVFNI-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1N=C=O)CCCCCCC
Computed Properties
- Exact Mass: 233.14167
- Monoisotopic Mass: 233.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.66
Benzene, 1-(heptyloxy)-2-isocyanato- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
55792-35-3 (Benzene, 1-(heptyloxy)-2-isocyanato-) Related Products
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